3-[4-(cyclohexylamino)-6-ethoxy-1,3,5-triazin-2-yl]-1,2,3,4,5,6-hexahydro-8H-1,5-methanopyrido[1,2-a][1,5]diazocin-8-one

• Molecular Formula: C22H30N6O2
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 11-[4-(cyclohexylamino)-6-ethoxy-1,3,5-triazin-2-yl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
• InChI: InChI=1S/C22H30N6O2/c1-2-30-22-25-20(23-17-7-4-3-5-8-17)24-21(26-22)27-12-15-11-16(14-27)18-9-6-10-19(29)28(18)13-15/h6,9-10,15-17H,2-5,7-8,11-14H2,1H3,(H,23,24,25,26)
• InChI Key: KKEQMLSJOXAGMC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC(=N1)N2CC3CC(C2)C4=CC=CC(=O)N4C3)NC5CCCCC5

Description

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Preparation Methods

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Chemical Reactions Analysis

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Scientific Research Applications

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Mechanism of Action

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Comparison with Similar Compounds

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